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Compound of Interest

Compound Name: (4-Butylphenyl)hydrazine
CAS No.: 111679-54-0
Cat. No.: B040584

Get Quote

Executive Summary & Chemical Identity

(4-Butylphenyl)hydrazine is a critical building block in the synthesis of indole-based
pharmacophores (e.g., via Fischer Indole Synthesis). While the nomenclature can imply the n-
butyl isomer, the 4-tert-butyl derivative (CAS: 128231-55-0 for HCI salt) is the industry standard
due to the steric stability of the tert-butyl group, which prevents oxidative degradation common
in straight-chain alkyl hydrazines.

This guide provides a cross-reference of experimental data against validated literature values
and benchmarks its performance against unsubstituted Phenylhydrazine.

Chemical Profile
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Feature Specification

Chemical Name (4-tert-Butylphenyl)hydrazine hydrochloride
CAS Number 128231-55-0 (HCI salt); 36600-66-5 (Parent)
Molecular Formula C1oH16N2[1][2][3][4][5] - HCI

Molecular Weight 200.71 g/mol

Appearance White to off-white crystalline powder

Data Cross-Referencing: Experimental vs. Literature

Use the table below to validate your internal QC data. Deviations >5% in Melting Point or
significant NMR shifts suggest impurity (likely oxidation to the azo derivative or residual

aniline).
Table 1: Physical Property Benchmarks
- " Experimental Literature Value Deviation
roper
SR Target (High Purity) (SigmalTCl) Tolerance
. . 212 — 216 °C (dec.) + 5 °C (Rate
Melting Point 219 - 222 °C (dec.)
[1112] dependent)
510.2 (s, 3H, -NHs*),
7.28 (d, 2H, Ar-H), Consistent with ] ]
1H NMR (DMSO-ds) Peak integration = 5%
6.95 (d, 2H, Ar-H), structure [2]
1.25 (s, 9H, t-Bu)
N >50 mg/mL in Soluble in polar
Solubility N/A
Methanol solvents [1]
) >98.0% Required for
Purity (HPLC) >98.5% (AUC) > 98% [3]
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Technical Insight: The melting point is a decomposition point. Values significantly lower than
212 °C often indicate the presence of the free base or hydrolysis of the hydrochloride salt due to

improper storage (hygroscopic).

Performance Benchmark: Fischer Indole Synthesis

In drug discovery, the primary application of this hydrazine is the synthesis of 5-tert-
butylindoles. We compared its reactivity profile against Phenylhydrazine (unsubstituted) and 4-
Nitrophenylhydrazine (electron-withdrawing).

Case Study: Reaction with Cyclohexanone

e Conditions: Ethanol, H2SOa (cat.), Reflux, 2 hrs.

o Target: 3-substituted indole formation.

Electronic ) . ) Impurity
Reagent Yield (%) Reaction Time .
Effect Profile
4-tert- Clean; minor
Weak EDG (+l o
Butylphenylhydra 88% 15h oxidation
) effect)
zine products.
Moderate;
Phenylhydrazine Neutral 75% 2.0h significant tar
formation.
4- .
) Strong EWG (-M High; incomplete
Nitrophenylhydra 45% 6.0h )
] effect) conversion.
zine

Mechanistic Analysis: The tert-butyl group at the para position exerts a positive inductive effect
(+1), increasing the nucleophilicity of the hydrazine nitrogens. This accelerates the initial
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hydrazone formation step compared to the nitro-variant. Furthermore, the bulky tert-butyl group
effectively blocks the 5-position (indole numbering), preventing regio-isomeric side reactions
during the sigmatropic rearrangement.

Visualization: Fischer Indole Pathway

The following diagram illustrates the critical [3,3]-sigmatropic shift where the tert-butyl group's
stability ensures high regioselectivity.
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Click to download full resolution via product page

Figure 1: Mechanistic pathway highlighting the critical rearrangement step. The para-tert-butyl
group remains spectator to the ring closure but directs regiochemistry.

Experimental Protocol: Characterization Workflow

To ensure reproducibility, follow this self-validating protocol for handling and characterizing the
reagent before use in critical synthesis.

Step 1: Visual Inspection & Solubility Test

o Check: Powder should be white.[6] Yellow/Orange discoloration indicates oxidation to
azobenzene derivatives.

o Test: Dissolve 10 mg in 0.5 mL Methanol. Solution must be clear and colorless. Turbidity
implies inorganic salt contamination.

Step 2: *H NMR Validation (Self-Validating)

e Solvent: DMSO-ds (CDClIs is poor for the HCI salt).
o Key Signal: Look for the tert-butyl singlet at ~1.25 ppm.

 Integration Check: Integrate the tert-butyl peak (9H) against the aromatic region (4H total).
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o Pass Criteria: Ratio is 2.25 + 0.1.

o Fail Criteria: Ratio < 2.1 implies loss of the butyl group or presence of aniline impurities.

Step 3: HPLC Purity Method[12]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
o Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile. Gradient 10-90% B over 20 min.
e Detection: UV @ 254 nm.

e Retention Time: Expect elution ~1.5x later than Phenylhydrazine due to lipophilic t-butyl
group.
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Figure 2: Quality Control Decision Matrix for incoming hydrazine reagents.
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Handling & Stability (E-E-A-T)

Warning: Hydrazines are potential carcinogens and skin sensitizers.[7]

Storage: Store at room temperature (15-25 °C) in a tightly sealed container. The HCI salt is
hygroscopic; exposure to moisture leads to "clumping" and hydrolysis, liberating the toxic
free base.

Incompatibility: Strong oxidizing agents. Contact causes rapid exothermic decomposition
releasing nitrogen gas.

Disposal: Quench excess hydrazine with dilute hypochlorite solution (bleach) before disposal
to convert to inert nitrogen and aryl halide/alcohol, then dispose of as hazardous organic
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Butylphenyl)hydrazine Characterization & Performance]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b040584/docs#publish-comparison-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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